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Compound of Interest

Compound Name: Butyl 2-furoate

Cat. No.: B1604542

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Butyl 2-furoate, tailored for research, scientific, and drug
development professionals. The following procedural guidance is designed to ensure the safe
management of this chemical in a laboratory setting.

Key Safety Data

A summary of the critical quantitative safety and physical property data for Butyl 2-furoate is
provided below for quick reference.

Property Value Source
Oral Toxicity (LD50) 1500 mg/kg (mouse) [1]
_ 92.78 °C (199.00 °F) - Closed
Flash Point [1]
Cup
Boiling Point 233 °C at 760 mmHg [1][2]
Specific Gravity 1.052 -1.058 @ 25 °C [1]

0.061 mmHg @ 25 °C
Vapor Pressure ) [1]
(estimated)

- Soluble in alcohol; Insoluble in
Solubility . [1]
water
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Personal Protective Equipment (PPE)

To ensure personal safety when handling Butyl 2-furoate, the following personal protective

equipment is mandatory.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN166 (EU) or NIOSH (US) standards.[3]

e Skin Protection:

o Gloves: Chemical-resistant gloves are required. Butyl rubber gloves are highly
recommended for their excellent resistance to a wide range of chemicals, including esters.
[4][5] Nitrile rubber may be suitable for splash protection but has a shorter breakthrough
time.[6]

o Lab Coat/Clothing: A standard laboratory coat should be worn. For larger quantities or
where splashing is likely, wear fire/flame-resistant and impervious clothing.[3]

o Footwear: Closed-toe shoes are mandatory in the laboratory.

o Respiratory Protection: If exposure limits are exceeded, or if irritation is experienced, a full-
face respirator should be used.[3] All handling should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[3]

Operational Plan for Safe Handling

Adherence to the following step-by-step protocol is crucial for the safe handling of Butyl 2-

furoate.
e Preparation:

Ensure a chemical fume hood is operational and available.

[¢]

o

Verify that an emergency eyewash station and safety shower are accessible.

o

Assemble all necessary PPE and ensure it is in good condition.

[¢]

Have spill control materials readily available.
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e Handling:

o Conduct all transfers and manipulations of Butyl 2-furoate within a chemical fume hood to
ensure adequate ventilation.[3]

o Avoid contact with skin and eyes.[3]
o Do not eat, drink, or smoke in the handling area.[6]
o Wash hands thoroughly after handling.[6]
o Keep the container tightly closed when not in use.[3]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Keep away from sources of ignition.[7]
Emergency and Disposal Plan
Spill Response Protocol
In the event of a spill, follow these steps:

o Evacuation and Ventilation: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.[6]

o Control Ignition Sources: Remove all sources of ignition from the spill area.[3][7]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[3][6]

e Cleanup:

o For small spills, absorb with an inert, non-combustible material (e.g., sand, earth,
vermiculite).

o Collect the absorbed material and place it in a suitable, closed container for disposal.[3]
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o Use spark-proof tools and explosion-proof equipment during cleanup.[3]

Decontamination: Clean the spill area thoroughly with soap and water.

First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[3]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with plenty of soap and water.[3]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a doctor.[3][6]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[3]

Disposal Plan

Chemical Waste: Butyl 2-furoate should be disposed of by a licensed chemical destruction
facility or through controlled incineration with flue gas scrubbing.[3] Do not discharge into
sewer systems.[3]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning. Alternatively, puncture the container to render it
unusable for other purposes and dispose of it in a sanitary landfill.[3]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical
waste in a sealed container.

Safe Handling Workflow
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Safe Handling Workflow for Butyl 2-furoate
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Caption: Logical workflow for the safe handling of Butyl 2-furoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-butyl-2-furoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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